Cas no 1804691-63-1 (2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine
• CAS No: 1804691-63-1
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 4848061
• Update Time: 2025-05-19

2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H8BrF2N/c1-5-2-3-12-6(4-9)7(5)8(10)11/h2-3,8H,4H2,1H3
• InChI Key： BOVLCTVPCGJTNX-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine

Recent Advances in the Application of 2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine (CAS: 1804691-63-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine (CAS: 1804691-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its bromomethyl and difluoromethyl functional groups, serves as a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel inhibitors, prodrugs, and bioactive agents, particularly in the context of targeting enzymes and receptors involved in disease pathways.

One of the most notable applications of 2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine is its role in the synthesis of covalent inhibitors. The bromomethyl group enables the formation of covalent bonds with nucleophilic residues in target proteins, such as cysteine or lysine, leading to irreversible inhibition. This mechanism has been leveraged in the design of inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases. Recent publications highlight its use in developing selective inhibitors for EGFR (Epidermal Growth Factor Receptor) mutants, which are often resistant to conventional therapies.

In addition to its use in covalent inhibitor design, this compound has also been employed in the construction of fluorinated analogs of biologically active molecules. The difluoromethyl group is a key feature in medicinal chemistry, as it can modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Researchers have utilized 2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine to introduce fluorine atoms into lead compounds, enhancing their metabolic stability and membrane permeability. A 2023 study demonstrated its application in the synthesis of fluorinated pyridine derivatives with improved blood-brain barrier penetration, paving the way for central nervous system (CNS) drug development.

Another emerging area of research involves the use of this compound in prodrug strategies. By incorporating 2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine into prodrug architectures, scientists have achieved targeted drug release in specific tissues or under certain physiological conditions. For instance, a recent preclinical study reported the development of a prodrug activated by tumor-associated enzymes, which significantly reduced off-target toxicity in animal models. This approach holds promise for improving the therapeutic index of cytotoxic agents in oncology.

Despite its potential, challenges remain in the handling and application of 2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine. Its reactivity requires careful optimization of reaction conditions to avoid side reactions or decomposition. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have addressed some of these issues, enabling more efficient and scalable production of derivatives. Furthermore, computational modeling has been employed to predict the reactivity and stability of intermediates, guiding the design of safer and more effective synthetic routes.

Looking ahead, the versatility of 2-(Bromomethyl)-3-(difluoromethyl)-4-methylpyridine is expected to drive further innovation in drug discovery. Ongoing research is exploring its use in fragment-based drug design, where its small size and functional groups make it an ideal candidate for constructing diverse chemical libraries. Additionally, collaborations between academia and industry are accelerating the translation of findings into clinical applications, with several derivatives currently under evaluation in early-stage trials. As the field progresses, this compound is likely to remain a cornerstone in the development of next-generation therapeutics.